
Personal protective equipment for handling 1,2-
Dimethoxy-4,5-dinitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Dimethoxy-4,5-dinitrobenzene

Cat. No.: B014551 Get Quote

Essential Safety and Handling Guide for 1,2-
Dimethoxy-4,5-dinitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1,2-
Dimethoxy-4,5-dinitrobenzene, ensuring the safety of laboratory personnel and compliance

with standard safety procedures.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical property data for 1,2-
Dimethoxy-4,5-dinitrobenzene.
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Property Value Reference

Chemical Formula C₈H₈N₂O₆ [1]

Molecular Weight 228.16 g/mol [1]

Appearance Yellow crystalline solid [2]

OSHA PEL (Dinitrobenzenes,

all isomers)
1 mg/m³ (8-hour TWA) [2][3]

NIOSH REL (Dinitrobenzenes,

all isomers)
1 mg/m³ (10-hour TWA) [3]

ACGIH TLV (Dinitrobenzenes,

all isomers)

0.15 ppm (inhalable fraction

and vapor)
[2]

Note: Specific occupational exposure limits for 1,2-Dimethoxy-4,5-dinitrobenzene have not

been established. The limits for "Dinitrobenzenes, all isomers" should be applied as a

conservative measure.

Operational Plan: Handling 1,2-Dimethoxy-4,5-
dinitrobenzene
Adherence to the following step-by-step operational procedures is mandatory to minimize risk

and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All handling of 1,2-Dimethoxy-4,5-dinitrobenzene must be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[4]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[5]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against potential splashes.[5][6]
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Skin Protection:

A flame-resistant lab coat or chemical-resistant apron must be worn.

Full-length pants and closed-toe shoes are mandatory.[6]

Hand Protection:

Wear chemical-resistant gloves. While specific data for 1,2-Dimethoxy-4,5-
dinitrobenzene is limited, butyl rubber or Viton™ gloves are recommended for handling

nitro compounds.[7]

Inspect gloves for any signs of degradation or perforation before each use.

Dispose of contaminated gloves immediately in the designated hazardous waste

container.[8]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside of

a fume hood, a NIOSH-approved respirator with organic vapor cartridges is required.[5]

Handling Procedures
Pre-Handling:

Review the Safety Data Sheet (SDS) for 1,2-Dimethoxy-4,5-dinitrobenzene before

beginning any work.

Ensure all necessary PPE is donned correctly.

Clearly label all containers with the chemical name and associated hazards.[7]

During Handling:

Avoid the formation of dust.[5]

Measure and dispense the chemical carefully to prevent spills.

Keep containers tightly closed when not in use.[9]
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Do not eat, drink, or smoke in the laboratory.[3]

Post-Handling:

Thoroughly wash hands with soap and water after handling the chemical, even if gloves

were worn.[10]

Decontaminate all work surfaces and equipment after use.

Disposal Plan
Proper disposal of 1,2-Dimethoxy-4,5-dinitrobenzene and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with 1,2-Dimethoxy-4,5-dinitrobenzene,

including excess reagent, contaminated PPE (gloves, etc.), and weighing papers, must be

collected in a dedicated, clearly labeled hazardous waste container.[3]

Liquid Waste: Solutions containing 1,2-Dimethoxy-4,5-dinitrobenzene should be collected

in a separate, sealed, and properly labeled hazardous waste container. Do not pour any

waste down the drain.[11]

Empty Containers: "Empty" containers that held 1,2-Dimethoxy-4,5-dinitrobenzene must

be treated as hazardous waste unless properly decontaminated.

Storage of Hazardous Waste
Store hazardous waste containers in a designated, well-ventilated, and secondary

containment area.

Keep waste containers securely closed.

Final Disposal
All waste must be disposed of through the institution's designated hazardous waste

management program.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[11] It may be necessary to contain and dispose of this chemical as a hazardous waste;

contact your state's Department of Environmental Protection or the regional office of the

Environmental Protection Agency (EPA) for specific guidance.[3]

Experimental Workflow and Safety Protocol
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Caption: Workflow for safe handling of 1,2-Dimethoxy-4,5-dinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Article - Laboratory Safety Manual - ... [policies.unc.edu]

2. osha.gov [osha.gov]

3. nj.gov [nj.gov]

4. cdc.gov [cdc.gov]

5. fishersci.com [fishersci.com]

6. csub.edu [csub.edu]

7. solubilityofthings.com [solubilityofthings.com]

8. cdhfinechemical.com [cdhfinechemical.com]

9. lobachemie.com [lobachemie.com]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for 1,3-
Dinitrobenzene and 1,3,5-Trinitrobenzene - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Dimethoxy-4,5-dinitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014551#personal-protective-equipment-for-handling-
1-2-dimethoxy-4-5-dinitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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